1,1-Dimethyl-3-[2-(2-oxo-1,3-oxazolidin-3-yl)ethyl]urea

• IUPAC Name: 1,1-dimethyl-3-[2-(2-oxo-1,3-oxazolidin-3-yl)ethyl]urea
• InChI: InChI=1S/C8H15N3O3/c1-10(2)7(12)9-3-4-11-5-6-14-8(11)13/h3-6H2,1-2H3,(H,9,12)
• InChI Key: IJKVYZVUUVZVMQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)NCCN1CCOC1=O
• Molecular Formula: C8H15N3O3
• Molecular Weight: 201.22 g/mol
• CAS RN: 1790742-67-4

Description

“1,1-Dimethyl-3-[2-(2-oxo-1,3-oxazolidin-3-yl)ethyl]urea” is a chemical compound with the IUPAC name 1,1-dimethyl-3-(2-(2-oxooxazolidin-3-yl)ethyl)urea. It has a molecular weight of 201.23. The compound is stored at room temperature and is in powder form.

Synthesis Analysis

The synthesis of similar compounds involves a two-step process. The first step involves the reaction of two moles of oxazolidin-2-one with phosphorus oxychloride in dry tetrahydrofuran in the presence of triethylamine. The second step involves treatment with various heterocyclic aromatic and aliphatic amines under the same experimental conditions.

Molecular Structure Analysis

The molecular structure of the compound is based on the InChI code: 1S/C8H15N3O3/c1-10(2)7(12)9-3-4-11-5-6-14-8(11)13/h3-6H2,1-2H3,(H,9,12). Density functional theory (DFT) calculations reveal that the lowest energy structure has a Z configuration at the C=N bond.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 201.23. It is a powder that is stored at room temperature.

Scientific Research Applications

Photooxygenation and Synthesis of Functionalized Ureas

• Photooxygenation of 5-dialkylamino-4-pyrrolin-3-ones leads to the formation of highly functionalized ureas, 2-oxazolidinones, and 2-oxazolinones, illustrating the utility of these compounds in organic synthesis and the creation of complex molecular architectures (Erden et al., 2008).

Synthesis of Aryl-Oxazolidinone Derivatives

• A novel synthetic route for 5-Aryl-2-oxazolidinone derivatives was developed, showcasing the versatility of related ureas in synthesizing valuable heterocyclic compounds (Tsujimoto et al., 1979).

Green Chemistry Applications

• The transesterification of urea and ethylene glycol to ethylene carbonate represents an important step in urea-based dimethyl carbonate synthesis, demonstrating an application in green chemistry and sustainable processes (Bhanage et al., 2003).

Building Blocks for Neosaccharides Synthesis

• A urea-linked glucosamine dimer serves as a novel building block for synthesizing linear and cyclic neosaccharides, illustrating the role of these compounds in complex carbohydrate synthesis (Cirillo et al., 2010).

Antibacterial Compound Synthesis

• Synthesis and evaluation of novel heterocyclic compounds containing a sulfonamido moiety for antibacterial applications reveal the potential of urea derivatives in medicinal chemistry (Azab et al., 2013).

Solvent Applications in Lithium-Ion Batteries

• Investigation into 3-methyl-2-oxazolidinone as a solvent for lithium-ion batteries underscores the importance of oxazolidinone derivatives in enhancing the performance and safety of energy storage systems (Gzara et al., 2006).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.